Cas no 21898-96-4 (1-Bromohomoadamantane)
1-Bromohomoadamantane structure
Product Name:1-Bromohomoadamantane
CAS No:21898-96-4
MF:C11H17Br
MW:229.156682729721
CID:1404719
Update Time:2023-08-02
1-Bromohomoadamantane Chemical and Physical Properties
Names and Identifiers
-
- 1-bromohomoadamantane
- Tricyclo[4.3.1.1(3,8)]undecane, 1-bromo-
- 1-Bromotricyclo[4.3.1.13,8]undecane
- 1-Bromhomoadamantan
- CTK8H6268
- AC1LBXX3
- 1-Brom-homoadamantan
- Tricyclo[4.3.1.1(3,8)]undecane, 1-bromo-; 1-Bromotricyclo[4.3.1.13,8]undecane; 1-Bromhomoadamantan; CTK8H6268; AC1LBXX3; 1-Brom-homoadamantan;
- 1-Bromohomoadamantane
-
- Inchi: 1S/C11H17Br/c12-11-5-8-1-2-9(6-11)4-10(3-8)7-11/h8-10H,1-7H2
- InChI Key: LGQZCLYHSQSWFM-UHFFFAOYSA-N
- SMILES: BrC12CC3CCC(CC(C3)C1)C2
Computed Properties
- Exact Mass: 228.05136 g/mol
- Monoisotopic Mass: 228.05136 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 0
- Molecular Weight: 229.16
1-Bromohomoadamantane Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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